Cas no 2648962-07-4 (3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride)

• Product Name: 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride
• CAS No: 2648962-07-4
• MF: C₇H₁₁FO₂S
• MW: 178.224444627762
• CID: 5666604
• PubChem ID: 165905330
• Update Time: 2025-05-25

3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-27746917
• 2648962-07-4
• 3-ethylbicyclo[1.1.1]pentane-1-sulfonyl fluoride
• 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride

• Inchi： 1S/C7H11FO2S/c1-2-6-3-7(4-6,5-6)11(8,9)10/h2-5H2,1H3
• InChI Key： KJWLGHWAOITSLA-UHFFFAOYSA-N
• SMILES： S(C12CC(CC)(C1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 178.04637893g/mol
• Monoisotopic Mass: 178.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride

Introduction to 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride (CAS No: 2648962-07-4)

3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2648962-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic sulfonyl fluorides, a subset of molecules known for their versatile reactivity and potential applications in drug discovery and synthesis.

The structural framework of 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride consists of a bicyclic backbone with an ethyl substituent and a sulfonyl fluoride functional group at the 1-position. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the sulfonyl fluoride group, in particular, is noteworthy as it is commonly utilized in medicinal chemistry for its ability to participate in nucleophilic substitution reactions, thereby facilitating the introduction of various functional groups into a molecular framework.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role as key intermediates in the development of bioactive compounds. The reactivity of the sulfonyl fluoride moiety allows for facile introduction into pharmacophores, making it an attractive choice for medicinal chemists seeking to design novel therapeutic agents. Furthermore, the bicyclic structure of 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride contributes to its stability and flexibility, which are critical factors in drug design.

One of the most compelling aspects of 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its use in developing inhibitors for enzymes involved in cancer metabolism and inflammation. The ability to modify the sulfonyl fluoride group through nucleophilic aromatic substitution or other reaction pathways provides chemists with a high degree of synthetic control, enabling the creation of structurally diverse derivatives with tailored biological activities.

Recent studies have highlighted the utility of 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride in generating libraries of compounds for high-throughput screening (HTS). The compound's structural features make it an ideal candidate for generating analogues with varying physicochemical properties, such as solubility, metabolic stability, and binding affinity. This approach has been particularly effective in identifying lead compounds for further optimization.

The synthesis of 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the sulfonyl fluoride moiety. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

In addition to its pharmaceutical applications, 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride has shown promise in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel materials with specific properties, such as enhanced thermal stability or improved electronic characteristics.

The safety profile of 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride is another critical consideration in its application and handling. While not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to prevent exposure during synthesis and handling due to its reactivity with certain nucleophiles and moisture-sensitive nature.

The future prospects for 3-ethylbicyclo1.1.1pentane-1-sulfonyl fluoride are promising, with ongoing research exploring new synthetic methodologies and expanding its utility in drug discovery programs worldwide.